Cas no 64480-66-6 (Glycoursodeoxycholic Acid)

Glycoursodeoxycholic Acid structure
Glycoursodeoxycholic Acid structure
Product Name:Glycoursodeoxycholic Acid
CAS No:64480-66-6
Molecular Formula:C26H43NO5
Molecular Weight:449.6233
MDL:MFCD00137427
CID:516193
PubChem ID:329748294

Glycoursodeoxycholic Acid Properties

Names and Identifiers

    • Glycine, N-[(3a,5b,7b)-3,7-dihydroxy-24-oxocholan-24-yl]-
    • Glycoursodeoxycholic acid
    • Ursodeoxycholylglycine
    • N-(3α,7β-Dihydroxy-5β-cholan-24-oyl)glycine
    • N-[(3α,5β,7β)-3,7-Dihydroxy-24-oxocholan-24-yl]glycine
    • GUDCA
    • Glycylursodeoxycholic acid
    • N-[(3alpha,5beta,7beta)-3,7-Dihydroxy-24-oxocholan-24-yl]glycine
    • 3alpha,7beta-Dihydroxy-5beta-cholanoylglycine
    • Glycoursodeoxycholicacid
    • 2-[[(4R)-4-[(3R,5S,7S,8R,9R,10S,13R,14S,17R)-3,7-Dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,1
    • MDL: MFCD00137427
    • InChIKey: GHCZAUBVMUEKKP-JAADFPRLSA-N
    • Inchi: 1S/C26H43NO5/c1-15(4-7-22(30)27-14-23(31)32)18-5-6-19-24-20(9-11-26(18,19)3)25(2)10-8-17(28)12-16(25)13-21(24)29/h15-21,24,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32)/t15-,16+,17-,18-,19+,20-,21+,24+,25+,26-/m1/s1
    • SMILES: O([H])[C@@]1([H])C([H])([H])[C@]2([H])C([H])([H])[C@@]([H])(C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@]2([H])C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C(N([H])C([H])([H])C(=O)O[H])=O)C([H])([H])C([H])([H])[C@@]3([H])[C@@]21[H])O[H]

Computed Properties

  • Exact Mass: 449.31400
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 449.314
  • Heavy Atom Count: 32
  • Complexity: 727
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Topological Polar Surface Area: 107

Experimental Properties

  • LogP: 3.98500
  • PSA: 106.86000
  • Refractive Index: 1.546
  • Melting Point: 228 ºC
  • Color/Form: Powder

Glycoursodeoxycholic Acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0037EH-100mg
Glycoursodeoxycholic acid
64480-66-6 ≥98%
100mg
$28.00 2025-02-19
A2B Chem LLC
AB48761-100mg
Glycoursodeoxycholic acid
64480-66-6 ≥98%
100mg
$29.00 2024-04-19
Aaron
AR0037MT-50mg
Glycoursodeoxycholic acid
64480-66-6 98%
50mg
$16.00 2025-01-21
abcr
AB474466-200 mg
Glycoursodeoxycholic acid, 95% (GUDCA); .
64480-66-6 95%
200mg
€88.80 2023-07-18
Advanced ChemBlocks
10726-25MG
Glycoursodeoxycholic Acid
64480-66-6 98%
25MG
$35 2023-09-15
ChemScence
CS-6300-10mg
Glycoursodeoxycholic acid
64480-66-6 >98.0%
10mg
$60.0 2021-09-02
eNovation Chemicals LLC
D747871-200mg
Glycoursodeoxycholic acid
64480-66-6 95.0%
200mg
$190 2022-05-25
MedChemExpress
HY-N1424-10mM*1 mL in DMSO
Glycoursodeoxycholic acid
64480-66-6 ≥98.0%
10mM*1 mL in DMSO
¥550
S e l l e c k ZHONG GUO
S6146-5mg
Glycoursodeoxycholic acid
64480-66-6 98.71%
5mg
¥794.93 2023-09-15
TargetMol Chemicals
T5234-20 mg
Glycoursodeoxycholic acid
64480-66-6 99.62%
20mg
¥ 260

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HU BEI SHI SHUN Biotechnology Co., Ltd.
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Hubei Tianan Hongtai Biotechnology Co.,Ltd
(CAS:64480-66-6)Glycoursodeoxycholic Acid
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Purity:99%
Quantity:25kg
Price($):Negotiated price